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Compound of Interest

Compound Name: N,N-Diisopropyl-p-toluamide

CAS No.: 6937-52-6

Cat. No.: B1582525

Get Quote

Executive Summary & Compound Profile
Target Molecule: N,N-Diisopropyl-p-toluamide (N,N-Diisopropyl-4-methylbenzamide)

Chemical Class: Tertiary Aromatic Amide Structural Context: This compound is a structural

analog of the widespread insect repellent DEET (N,N-Diethyl-m-toluamide) and the mono-

substituted N-Isopropyl-4-methylbenzamide (CAS 2144-17-4).

Technical Challenge: Unlike its diethyl counterpart, the diisopropyl substitution pattern

introduces significant steric hindrance around the nitrogen atom. Standard thermal dehydration

methods used for DEET will likely fail or suffer from poor kinetics. Consequently, this guide

mandates an Activated Acyl Chloride Route to ensure thermodynamic completion.

Predicted Physicochemical Profile
Note: Experimental data for this specific isomer is rare in open literature. Values below are

derived from structure-activity relationship (SAR) analysis of homologous toluamides.
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Property Predicted Value Rationale

Molecular Formula C₁₄H₂₁NO --

Molecular Weight 219.33 g/mol --

Physical State
White Crystalline Solid or

Viscous Oil

Increased symmetry and MW

vs. DEET (Liquid) suggests a

likely solid at RT.

Solubility
Soluble in DCM, EtOAc, EtOH;

Insoluble in Water

Lipophilic isopropyl groups

dominate.

Key Spectroscopic Feature NMR Isopropyl Septet
Distinct splitting of the methine

proton (~4.0 ppm).

Retrosynthetic Analysis
To overcome the steric bulk of the diisopropylamine nucleophile, we utilize a high-energy

electrophile (p-toluoyl chloride). The synthesis is disconnected into two phases:[1]

Activation: Conversion of p-toluic acid to p-toluoyl chloride (if not purchased commercially).

Coupling: Nucleophilic acyl substitution under anhydrous conditions.

Precursors

N,N-Diisopropyl-p-toluamide
(Target)=>

p-Toluoyl Chloride
(Activated Electrophile)

Diisopropylamine
(Bulky Nucleophile)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the acyl chloride pathway required to

overcome steric hindrance.
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Critical Reagents & Safety Profile
Safety Warning: p-Toluoyl chloride is a lachrymator and corrosive. Diisopropylamine is highly

flammable and toxic. All operations must be performed in a fume hood.

Reagent
Equiv.[2][3][4]
[5]

Role Purity Req. Hazard Note

p-Toluoyl

Chloride
1.0 Electrophile >98%

Corrosive,

Moisture

Sensitive

Diisopropylamine 1.2 Nucleophile Distilled
Flammable,

Toxic

Triethylamine

(TEA)
1.5 HCl Scavenger Dry

Base,

Flammable

Dichloromethane

(DCM)
Solvent Medium Anhydrous

Volatile,

Carcinogen

susp.

DMAP 0.05 Catalyst >99%

Acyl transfer

catalyst

(Optional)

Synthesis Protocol (Step-by-Step)
Phase A: Reaction Setup
Objective: Create an inert environment to prevent hydrolysis of the acid chloride.

Glassware Preparation: Oven-dry a 250 mL 3-neck round-bottom flask (RBF), a pressure-

equalizing addition funnel, and a magnetic stir bar. Assemble under a nitrogen (

) atmosphere.

Solvent Charge: Add Dichloromethane (DCM, 100 mL) to the RBF.

Amine Addition: Add Diisopropylamine (1.2 equiv) and Triethylamine (1.5 equiv) to the flask.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/article/synthesis-and-application-of-n-methylbenzamide.htm
https://www.organic-chemistry.org/abstracts/lit8/149.shtm
https://pubchem.ncbi.nlm.nih.gov/compound/N_N-Diisopropyl-4-methoxybenzamide
https://www.fishersci.co.uk/gb/en/scientific-products/lab-reporter-europe/chemicals/amide-synthesis.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582525?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Insight: The excess base (TEA) is critical to neutralize the HCl generated.

Without it, the amine would protonate to form a non-nucleophilic ammonium salt, stalling

the reaction.

Cooling: Submerge the flask in an ice/water bath (

).

Phase B: Electrophile Addition
Objective: Control the exotherm of the acylation.

Reagent Prep: Dissolve p-Toluoyl Chloride (1.0 equiv) in 20 mL of anhydrous DCM in the

addition funnel.

Dropwise Addition: Add the acid chloride solution dropwise to the amine mixture over 30–45

minutes.

Critical Control Point: Maintain internal temperature

. Rapid addition causes localized overheating and side reactions.

Catalysis (Optional): If reaction monitoring (TLC) shows slow progress after 1 hour, add

DMAP (5 mol%) to accelerate the acyl transfer via a highly reactive N-acylpyridinium

intermediate.

Phase C: Reaction & Workup
Objective: Drive to completion and isolate the crude organic phase.

Equilibration: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours.

Quench: Pour the reaction mixture into 100 mL of ice-cold 1M HCl.

Mechanism:[3][5] The acid wash converts unreacted amines (TEA, diisopropylamine) into

water-soluble salts, removing them from the organic phase.

Extraction Workflow:
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Separate the organic (DCM) layer.[2]

Wash organic layer with Sat.

(removes unreacted p-toluic acid).

Wash organic layer with Brine (removes water).

Dry over anhydrous

.

Filter and concentrate in vacuo (Rotary Evaporator).

Phase D: Purification
Given the steric bulk, the product may crystallize upon concentration.

If Solid: Recrystallize from Hexane/Ethyl Acetate (9:1).

If Oil: Perform vacuum distillation (high vacuum required, <1 mmHg) or Flash Column

Chromatography (Silica gel, 10-20% EtOAc in Hexanes).

Process Visualization
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Purification Logic

Start: Inert Atmosphere Setup

Mix Amine + TEA in DCM (0°C)

Dropwise Addition of p-Toluoyl Chloride

Exotherm Control

Stir 16h (Warm to RT)

Quench with 1M HCl

Phase Separation

Acid Wash (Remove Amines)

Base Wash (Remove Acids)

Recrystallization / Column
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Figure 2: Step-by-step experimental workflow for the synthesis of N,N-Diisopropyl-p-
toluamide.

Analytical Validation
To confirm the identity of N,N-Diisopropyl-p-toluamide, look for these diagnostic signals:

¹H NMR (CDCl₃, 400 MHz):

Aromatic Region: Two doublets (~7.2 - 7.5 ppm) integrating to 4 protons (characteristic

AA'BB' system of para-substitution).

Benzylic Methyl: Singlet at ~2.4 ppm (3H).

Isopropyl Methine: Broad multiplet/septet at ~3.5 - 4.0 ppm (2H). Note: Due to restricted

rotation around the amide bond, these may appear as two distinct broad peaks.

Isopropyl Methyls: Doublets at ~1.1 - 1.5 ppm (12H).

IR Spectroscopy (ATR):

C=O Stretch: Strong band at 1630–1650 cm⁻¹ (Tertiary Amide).

Absence of N-H: No peaks in the 3300 cm⁻¹ region (confirms tertiary structure).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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